1,3-Propanediamine, 1-[2-(trifluoromethyl)phenyl]-

• Molecular Formula: C10H13F3N2
• Molecular Weight: 218.22 g/mol
• IUPAC Name: 1-[2-(trifluoromethyl)phenyl]propane-1,3-diamine
• InChI: InChI=1S/C10H13F3N2/c11-10(12,13)8-4-2-1-3-7(8)9(15)5-6-14/h1-4,9H,5-6,14-15H2
• InChI Key: ZRFTWJWAWCDYRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(CCN)N)C(F)(F)F

Description

1,3-Propanediamine, 1-[2-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C10H13F3N2 and its molecular weight is 218.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Propanediamine, 1-[2-(trifluoromethyl)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Propanediamine, 1-[2-(trifluoromethyl)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Sixty (60) ml of 1 molar borane in tetrahydrofuran is added to a solution of 7.6 g of β-amino-2-trifluoromethylcinnamonitrile (prepared according to Preparation D, Part 1) in 100 ml of ether. The mixture is stirred at room temperature overnight, then treated with 10 ml of water, and stirred for 45 minutes. The resulting mixture is concentrated under reduced pressure and 200 ml of isopropanol and 80 ml of 20% hydrochloric acid are added thereto. This mixture is refluxed for 2 hours, then concentrated to a small volume. The residue is made alkaline by addition of excess of 20% sodium hydroxide and is extracted 3 times with methylene chloride. The extracts are combined, concentrated and distilled to give 1.7 g of 1-(2-trifluoromethylphenyl)-1,3-propanediamine, bp 73°-77° C./0.1 mm.